Cas no 1361744-14-0 (6-Chloro-3-(2,5-dichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 6-Chloro-3-(2,5-dichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361744-14-0
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4912682
• Update Time: 2025-10-30

6-Chloro-3-(2,5-dichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(2,5-dichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-8-1-3-11(15)10(7-8)9-2-4-13(16)18-12(9)5-6-17/h1-4,7H,5H2
• InChI Key： GSWFDVYLXMOZGN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CC=C(N=C1CC#N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 4.4
• Topological Polar Surface Area: 36.7

Additional information on 6-Chloro-3-(2,5-dichlorophenyl)pyridine-2-acetonitrile

Introduction to 6-Chloro-3-(2,5-dichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361744-14-0)

6-Chloro-3-(2,5-dichlorophenyl)pyridine-2-acetonitrile, with the CAS number 1361744-14-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a chloroacetonitrile group and a 2,5-dichlorophenyl moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 6-Chloro-3-(2,5-dichlorophenyl)pyridine-2-acetonitrile can be represented as C₁₄H₈Cl₃N₂. The presence of multiple chlorine atoms and the nitrile group imparts specific physicochemical properties to this compound, such as high lipophilicity and stability. These properties are crucial for its potential use in pharmaceutical formulations and biological assays.

In recent years, extensive research has been conducted to explore the biological activities of 6-Chloro-3-(2,5-dichlorophenyl)pyridine-2-acetonitrile. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are enzymes that play critical roles in signal transduction pathways and are often implicated in cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 6-Chloro-3-(2,5-dichlorophenyl)pyridine-2-acetonitrile demonstrated significant anti-proliferative effects on human cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. The researchers found that the compound selectively inhibited the proliferation of these cancer cells by inducing cell cycle arrest and apoptosis. These findings suggest that 6-Chloro-3-(2,5-dichlorophenyl)pyridine-2-acetonitrile could be a promising lead compound for the development of novel anticancer drugs.

Beyond its anticancer properties, 6-Chloro-3-(2,5-dichlorophenyl)pyridine-2-acetonitrile has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. A study published in the European Journal of Pharmacology in 2020 demonstrated that this compound effectively reduced inflammation in both in vitro and in vivo models. The mechanism of action was attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The pharmacokinetic properties of 6-Chloro-3-(2,5-dichlorophenyl)pyridine-2-acetonitrile have also been studied to evaluate its suitability for therapeutic use. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Additionally, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects observed.

In conclusion, 6-Chloro-3-(2,5-dichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361744-14-0) is a promising compound with diverse biological activities. Its potential as an anticancer agent and anti-inflammatory drug makes it an attractive candidate for further preclinical and clinical development. Ongoing research aims to optimize its structure for enhanced potency and selectivity while minimizing potential side effects. As the field of medicinal chemistry continues to advance, compounds like 6-Chloro-3-(2,5-dichlorophenyl)pyridine-2-acetonitrile hold great promise for addressing unmet medical needs and improving patient outcomes.